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For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous barium phosphinate, also known as anhydrous barium hypophosphite, with the

chemical formula Ba(H₂PO₂)₂, is an inorganic salt that has garnered interest in various

chemical applications. Its anhydrous form is particularly crucial in moisture-sensitive

environments. This technical guide provides a detailed overview of the core physical properties

of anhydrous barium phosphinate, supported by experimental methodologies for their

determination. The information herein is intended to be a valuable resource for researchers,

scientists, and professionals in drug development and materials science.

Core Physical Properties
Anhydrous barium phosphinate is a white, odorless, crystalline solid. It presents as

monoclinic platelets and is utilized in applications such as nickel plating.[1] The primary

physical characteristics are summarized in the table below.
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Property Value Source

Chemical Formula Ba(H₂PO₂)₂ [1]

Molecular Weight 267.303882 g/mol [1]

Appearance
White, odorless, crystalline

powder (monoclinic platelets)
[1]

Density 2.900 g/cm³ [1]

Melting Point
Decomposes in the range of

100–150°C
[1]

Water Solubility
28.6 g/100 mL at 17°C33.3

g/100 mL at 100°C
[1]

Solubility in Other Solvents Insoluble in ethanol [1]

Vapor Pressure 0 Pa at 25°C [1]

Experimental Protocols
Detailed methodologies for the characterization of the physical properties of anhydrous barium
phosphinate are outlined below. These protocols are based on standard analytical techniques

for inorganic solids.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Thermal analysis is crucial for determining the thermal stability and decomposition profile of

anhydrous barium phosphinate.

Objective: To determine the decomposition temperature and characterize thermal transitions.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used to measure both mass

change and heat flow as a function of temperature.[2][3]

Sample Preparation: A small amount of the anhydrous barium phosphinate powder

(typically 5-10 mg) is accurately weighed and placed in an inert sample pan, commonly
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made of alumina or platinum.[2]

Experimental Conditions:

Atmosphere: The experiment is conducted under a controlled atmosphere, typically an

inert gas like nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent

oxidation.[2]

Temperature Program: The sample is heated at a constant rate, for example, 10°C/min,

over a temperature range that encompasses the expected decomposition, such as from

room temperature to 500°C.[2]

Data Analysis:

TGA Curve: The TGA curve plots the percentage of weight loss against temperature. The

onset and completion temperatures of decomposition are determined from this curve.

DSC Curve: The DSC curve plots the heat flow against temperature, indicating

endothermic or exothermic transitions.[3] Peaks in the DSC curve that correspond to

weight loss in the TGA curve confirm the nature of the decomposition process.

Crystal Structure Determination: Powder X-ray
Diffraction (PXRD)
PXRD is a non-destructive technique used to identify the crystalline phases and determine the

crystal structure of a solid material.[1][4][5]

Objective: To confirm the crystalline nature and determine the crystal system and unit cell

parameters of anhydrous barium phosphinate.

Instrumentation: A powder X-ray diffractometer equipped with a goniometer and a suitable X-

ray source (e.g., Cu Kα radiation) is used.[5]

Sample Preparation: The anhydrous barium phosphinate crystals are finely ground into a

homogeneous powder to ensure random orientation of the crystallites. The powder is then

mounted on a sample holder.
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Data Collection:

The sample is scanned over a range of 2θ angles (e.g., 5° to 70°), where θ is the angle of

incidence of the X-ray beam.[5]

The detector measures the intensity of the diffracted X-rays at each 2θ angle.[5]

Data Analysis:

The resulting diffraction pattern, a plot of intensity versus 2θ, is a unique fingerprint of the

crystalline material.[1][4]

The positions and intensities of the diffraction peaks are used to identify the crystal

structure by comparing the pattern to databases such as the Powder Diffraction File (PDF)

from the International Centre for Diffraction Data.[5]

The diffraction data can be further analyzed to determine the lattice parameters (a, b, c, α,

β, γ) of the unit cell.

Solubility Determination
The solubility of anhydrous barium phosphinate in water is a key physical property.

Objective: To quantitatively determine the solubility of anhydrous barium phosphinate in

water at a specific temperature.

Methodology (Equilibrium Solubility Method):

An excess amount of anhydrous barium phosphinate is added to a known volume of

deionized water in a sealed container.

The mixture is agitated at a constant temperature for a sufficient period to ensure that

equilibrium is reached (e.g., 24-48 hours).

After reaching equilibrium, the undissolved solid is allowed to settle, and a sample of the

supernatant saturated solution is carefully withdrawn using a filtered syringe.
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The concentration of barium phosphinate in the saturated solution is then determined by

a suitable analytical method. Given the components, gravimetric analysis after evaporation

of the solvent or ion chromatography to determine the concentration of barium or

phosphinate ions would be appropriate.

The solubility is expressed as grams of solute per 100 mL of solvent.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the physical characterization of

anhydrous barium phosphinate.
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Caption: A flowchart illustrating the key steps in the physical characterization of anhydrous

barium phosphinate.

Conclusion
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This technical guide provides a foundational understanding of the key physical properties of

anhydrous barium phosphinate. The tabulated data offers a quick reference for its

fundamental characteristics, while the detailed experimental protocols serve as a practical

guide for researchers to verify or expand upon these findings. The provided workflow diagram

visually summarizes the characterization process. This document aims to facilitate further

research and application of anhydrous barium phosphinate in relevant scientific and industrial

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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